Cas no 5395-30-2 (2,3,4,5-tetrahydro-1λ6-benzothiepine 1,1-dioxide)

• Product Name: 2,3,4,5-tetrahydro-1λ6-benzothiepine 1,1-dioxide
• CAS No: 5395-30-2
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 1587054
• PubChem ID: 220251
• Update Time: 2025-04-21

2,3,4,5-tetrahydro-1λ6-benzothiepine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• AR-1D1988
• AC1Q6YZH
• SureCN407166
• 2,3,4,5-tetrahydro-1-benzothiepine 1,1-dioxide
• NSC2725
• AG-J-03473
• 2,3,4,5-tetrahydro-benzo[b]thiepin-1,1-dioxide
• 2,3,4,5-Tetrahydrobenzo&lt
• b&gt
• thiepin-1,1-dioxid
• AC1L58IG
• Homothiachroman-1,1-dioxid
• CTK4J9078
• tetrahydrobenzothiepine-1,1-dioxide
• 2,3,4,5-Tetrahydro-benzo&lt
• 2,3,4,5-tetrahydro-1λ⁶-benzothiepine 1,1-dioxide
• 2,3,4,5-Tetrahydrobenzo< b> thiepin-1,1-dioxid
• 2,3,4,5-Tetrahydro-benzo< b> thiepin-1,1-dioxid
• SCHEMBL407166
• NSC-2725
• DTXSID10277524
• TZSDMELQUACXIN-UHFFFAOYSA-N
• tetrahydrobenzothiepine-1,1--dioxide
• 5395-30-2
• 2,3,4,5-tetrahydro-1λ6-benzothiepine 1,1-dioxide

• Inchi： 1S/C10H12O2S/c11-13(12)8-4-3-6-9-5-1-2-7-10(9)13/h1-2,5,7H,3-4,6,8H2
• InChI Key： TZSDMELQUACXIN-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2CCCC1)(=O)=O

Computed Properties

• Exact Mass: 196.05586
• Monoisotopic Mass: 196.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.222
• Boiling Point: 385°C at 760 mmHg
• Flash Point: 240.8°C
• Refractive Index: 1.561
• PSA: 34.14
• LogP: 2.87740